Cas no 2680813-76-5 (3-(3-Acetamidopiperidin-1-yl)butanoic acid)
3-(3-Acetamidopiperidin-1-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-acetamidopiperidin-1-yl)butanoic acid
- EN300-28275164
- 2680813-76-5
- 3-(3-Acetamidopiperidin-1-yl)butanoic acid
-
- Inchi: 1S/C11H20N2O3/c1-8(6-11(15)16)13-5-3-4-10(7-13)12-9(2)14/h8,10H,3-7H2,1-2H3,(H,12,14)(H,15,16)
- InChI Key: VCXJGEQHJFCDEJ-UHFFFAOYSA-N
- SMILES: OC(CC(C)N1CCCC(C1)NC(C)=O)=O
Computed Properties
- Exact Mass: 228.14739250g/mol
- Monoisotopic Mass: 228.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 69.6Ų
3-(3-Acetamidopiperidin-1-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28275164-0.05g |
3-(3-acetamidopiperidin-1-yl)butanoic acid |
2680813-76-5 | 95.0% | 0.05g |
$792.0 | 2025-03-19 | |
| Enamine | EN300-28275164-0.1g |
3-(3-acetamidopiperidin-1-yl)butanoic acid |
2680813-76-5 | 95.0% | 0.1g |
$829.0 | 2025-03-19 | |
| Enamine | EN300-28275164-0.25g |
3-(3-acetamidopiperidin-1-yl)butanoic acid |
2680813-76-5 | 95.0% | 0.25g |
$867.0 | 2025-03-19 | |
| Enamine | EN300-28275164-0.5g |
3-(3-acetamidopiperidin-1-yl)butanoic acid |
2680813-76-5 | 95.0% | 0.5g |
$905.0 | 2025-03-19 | |
| Enamine | EN300-28275164-1.0g |
3-(3-acetamidopiperidin-1-yl)butanoic acid |
2680813-76-5 | 95.0% | 1.0g |
$943.0 | 2025-03-19 | |
| Enamine | EN300-28275164-2.5g |
3-(3-acetamidopiperidin-1-yl)butanoic acid |
2680813-76-5 | 95.0% | 2.5g |
$1848.0 | 2025-03-19 | |
| Enamine | EN300-28275164-5.0g |
3-(3-acetamidopiperidin-1-yl)butanoic acid |
2680813-76-5 | 95.0% | 5.0g |
$2732.0 | 2025-03-19 | |
| Enamine | EN300-28275164-10.0g |
3-(3-acetamidopiperidin-1-yl)butanoic acid |
2680813-76-5 | 95.0% | 10.0g |
$4052.0 | 2025-03-19 | |
| Enamine | EN300-28275164-1g |
3-(3-acetamidopiperidin-1-yl)butanoic acid |
2680813-76-5 | 1g |
$943.0 | 2023-09-09 | ||
| Enamine | EN300-28275164-5g |
3-(3-acetamidopiperidin-1-yl)butanoic acid |
2680813-76-5 | 5g |
$2732.0 | 2023-09-09 |
3-(3-Acetamidopiperidin-1-yl)butanoic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 3-(3-Acetamidopiperidin-1-yl)butanoic acid
Comprehensive Overview of 3-(3-Acetamidopiperidin-1-yl)butanoic acid (CAS No. 2680813-76-5)
3-(3-Acetamidopiperidin-1-yl)butanoic acid (CAS No. 2680813-76-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and acetamido functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for 3-(3-Acetamidopiperidin-1-yl)butanoic acid suppliers, synthesis methods, and applications in drug development, reflecting its growing importance in modern chemistry.
The molecular structure of 3-(3-Acetamidopiperidin-1-yl)butanoic acid combines a piperidine ring with an acetamido substituent and a butanoic acid side chain. This configuration imparts unique physicochemical properties, making it valuable for designing novel therapeutic agents. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the relevance of such intermediates, as they are often used in virtual screening and molecular docking studies. The demand for high-purity 3-(3-Acetamidopiperidin-1-yl)butanoic acid has surged, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors.
One of the most searched topics related to 3-(3-Acetamidopiperidin-1-yl)butanoic acid is its role in peptide mimetics and small-molecule therapeutics. The compound's ability to mimic peptide backbones while offering enhanced metabolic stability makes it a preferred choice for medicinal chemists. Additionally, its applications in cancer research and neurodegenerative disease studies have been widely discussed in scientific literature. For those seeking custom synthesis of 3-(3-Acetamidopiperidin-1-yl)butanoic acid, it is essential to collaborate with reputable manufacturers to ensure compliance with Good Manufacturing Practices (GMP) and quality control standards.
The market for 3-(3-Acetamidopiperidin-1-yl)butanoic acid is expanding, driven by advancements in precision medicine and targeted drug delivery systems. Industry reports indicate a rising interest in scalable synthesis routes and cost-effective production methods for this compound. Furthermore, its potential in bioconjugation and proteomics research has opened new avenues for exploration. As the scientific community continues to uncover its multifaceted applications, 3-(3-Acetamidopiperidin-1-yl)butanoic acid remains a compound of high relevance in both academic and industrial settings.
In conclusion, 3-(3-Acetamidopiperidin-1-yl)butanoic acid (CAS No. 2680813-76-5) stands out as a versatile building block in modern chemical research. Its integration into drug discovery pipelines and biochemical assays underscores its significance. For researchers and suppliers alike, staying updated on the latest developments surrounding this compound is crucial to leveraging its full potential. Whether you are investigating structure-activity relationships (SAR) or sourcing high-quality 3-(3-Acetamidopiperidin-1-yl)butanoic acid, this compound offers promising opportunities for innovation and scientific breakthroughs.
2680813-76-5 (3-(3-Acetamidopiperidin-1-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)